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Compound of Interest

Compound Name: CEP-11981 tosylate

Cat. No.: B12370821

For Researchers, Scientists, and Drug Development Professionals

Abstract

CEP-11981, also known as ESK981, is an orally bioavailable small molecule tyrosine kinase
inhibitor (TKI). Its tosylate salt has been investigated for its antiangiogenic and antineoplastic
activities. This technical guide provides a comprehensive overview of the molecular
characteristics, mechanism of action, preclinical and clinical data, and relevant experimental
protocols for CEP-11981 tosylate.

Molecular Profile

CEP-11981 tosylate is the salt form of the active free base, CEP-11981.

Property Value Reference
Chemical Formula C35H35N704S [1]
Molecular Weight 649.8 g/mol [1]

CAS Number 901128-79-8

ESK981 tosylate, BOL-

Synonyms
303213X tosylate

Component Molecules:
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Component Chemical Formula Molecular Weight
CEP-11981 (free base) C28H27N70 477.56 g/mol
p-Toluenesulfonic acid C7H803S 172.20 g/mol

Mechanism of Action

CEP-11981 is a multi-targeted tyrosine kinase inhibitor that primarily targets key receptors
involved in angiogenesis and tumor cell proliferation. Its principal targets include:

e Vascular Endothelial Growth Factor Receptors (VEGFR1, VEGFR2, VEGFR3): Crucial
mediators of angiogenesis, the formation of new blood vessels that supply tumors with
nutrients and oxygen.

o TEK Tyrosine Kinase (TIE2): An essential receptor in vascular stabilization and maturation.

o Fibroblast Growth Factor Receptor 1 (FGFR1): Involved in tumor cell proliferation, survival,
and angiogenesis.

By inhibiting these receptors, CEP-11981 disrupts the signaling pathways that promote tumor
growth, invasion, and metastasis.

Signaling Pathway Inhibition

CEP-11981's inhibitory action on VEGFR and TIE2 blocks downstream signaling cascades
critical for endothelial cell proliferation, migration, and survival. The following diagram illustrates
the key signaling pathways affected by CEP-11981.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ligands

Receptors Downstream Signaling Cellular Effects
Angiopoietin
—]
TIE2 PI3K/AKt

1 VEGFR PLCy
Inhipitor
SRR RAS/MAPK

Analysis
Immunohistochemistry Outcome
Model Setup (CD3L, Cleaved Caspase-3)
Treatment Assessment of
- Antitumor Efficacy and
Hu_man Urothell_al Subcuta_neo_us 1| oral Administration of N Antiangiogenic Effect:
Carcinoma Cell Lines Implantation into 3 Tumor Volume 1
. . CEP-11981 or Placebo
(e.g., RT4) Immunocompromised Mice Measurement

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CEP-11981 Tosylate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370821#cep-11981-tosylate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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